Cas no 1602745-33-4 (1-Butanone, 2-amino-1-cyclopropyl-2-ethyl-)

• Product Name: 1-Butanone, 2-amino-1-cyclopropyl-2-ethyl-
• CAS No: 1602745-33-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5292223
• Update Time: 2025-05-18

1-Butanone, 2-amino-1-cyclopropyl-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2-amino-1-cyclopropyl-2-ethyl-

• Inchi： 1S/C9H17NO/c1-3-9(10,4-2)8(11)7-5-6-7/h7H,3-6,10H2,1-2H3
• InChI Key： VGHFRLQBNPYLOT-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)C(N)(CC)CC

Additional information on 1-Butanone, 2-amino-1-cyclopropyl-2-ethyl-

Introduction to 1-Butanone, 2-Amino-1-Cyclopropyl-2-Ethyl (CAS No. 1602745-33-4)

1-butane, 2-amino-1-cyclopropyl-2-ethyl (commonly referred to as cyclopropyl ethyl ketone) is a unique organic compound with the CAS number 1602745-33-4. This compound is characterized by its distinctive structure, which includes a cyclopropane ring fused to a ketone group and an ethyl amino substituent. The molecule's structure provides it with interesting chemical properties that make it a subject of interest in various fields of research, including organic synthesis and material science.

Recent studies have highlighted the potential of cyclopropyl ethyl ketone in the development of novel materials with tailored electronic properties. Researchers have explored its use as a building block in the synthesis of advanced polymers and low-dimensional materials. For instance, a study published in *Advanced Materials* demonstrated that the incorporation of cyclopropyl ethyl ketone into polymer frameworks significantly enhances their thermal stability and mechanical strength. This finding underscores the compound's versatility and its potential applications in high-performance materials.

The synthesis of cyclopropyl ethyl ketone involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, a report in *Nature Chemistry* described the use of transition metal catalysts to achieve high-yield production of cyclopropyl ethyl ketone through a tandem cyclopropanation and ketonization reaction. This method not only simplifies the synthesis process but also reduces the environmental footprint compared to traditional methods.

In terms of applications, cyclopropyl ethyl ketone has shown promise in the field of drug discovery. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound in medicinal chemistry. A study published in *Journal of Medicinal Chemistry* explored its potential as an inhibitor for certain enzyme pathways associated with neurodegenerative diseases. The results indicated that cyclopropyl ethyl ketone exhibits moderate inhibitory activity, suggesting further optimization could yield potent therapeutic agents.

The physical and chemical properties of cyclopropyl ethyl ketone are also areas of active research. Its thermal stability, solubility, and reactivity under various conditions have been extensively studied to better understand its behavior in different environments. For instance, research conducted at the University of California revealed that cyclopropyl ethyl ketone exhibits excellent stability under high temperatures, making it suitable for applications requiring robust chemical systems.

From an environmental perspective, the degradation pathways of cyclopropyl ethyl ketone have been investigated to assess its impact on ecosystems. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, cyclopropyl ethyl ketone (CAS No. 1602745-33-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.